Cas no 1512524-62-7 (4-Chloro-2-(1H-1,2,4-triazol-1-yl)-1,3-thiazole-5-carbaldehyde)

• Product Name: 4-Chloro-2-(1H-1,2,4-triazol-1-yl)-1,3-thiazole-5-carbaldehyde
• CAS No: 1512524-62-7
• MF: C₆H₃ClN₄OS
• MW: 214.632217645645
• CID: 5747894
• PubChem ID: 80687894
• Update Time: 2025-11-01

4-Chloro-2-(1H-1,2,4-triazol-1-yl)-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• AKOS019254824
• 1512524-62-7
• EN300-1293092
• 4-Chloro-2-(1H-1,2,4-triazol-1-yl)-1,3-thiazole-5-carbaldehyde

• Inchi： 1S/C6H3ClN4OS/c7-5-4(1-12)13-6(10-5)11-3-8-2-9-11/h1-3H
• InChI Key： DGWDQRJQVXNAKC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)SC(=N1)N1C=NC=N1

Computed Properties

• Exact Mass: 213.9716096g/mol
• Monoisotopic Mass: 213.9716096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 4-Chloro-2-(1H-1,2,4-triazol-1-yl)-1,3-thiazole-5-carbaldehyde

Introduction to 4-Chloro-2-(1H-1,2,4-triazol-1-yl)-1,3-thiazole-5-carbaldehyde (CAS No. 1512524-62-7)

The compound 4-Chloro-2-(1H-1,2,4-triazol-1-yl)-1,3-thiazole-5-carbaldehyde (CAS No. 1512524-62-7) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule, featuring a chloro-substituted thiazole core linked to a triazole moiety, has garnered considerable attention due to its unique structural and functional properties. The aldehyde functionality at the 5-position of the thiazole ring further enhances its reactivity, making it a versatile intermediate in the synthesis of biologically active molecules.

Recent studies have highlighted the potential of this compound as a key intermediate in the development of novel therapeutic agents. The thiazole-triazole scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the chloro group at the 4-position of the thiazole ring not only influences the electronic properties of the molecule but also serves as a handle for further functionalization via nucleophilic substitution reactions. This feature is particularly valuable in medicinal chemistry, where selective modifications are often required to optimize pharmacokinetic and pharmacodynamic profiles.

In the context of modern drug discovery, the aldehyde group in 4-Chloro-2-(1H-1,2,4-triazol-1-yl)-1,3-thiazole-5-carbaldehyde plays a crucial role in forming covalent bonds with various nucleophiles. This reactivity has been exploited in the synthesis of peptidomimetics and other small-molecule inhibitors targeting critical biological pathways. For instance, recent research has demonstrated its utility in generating thioamides and hydrazones, which are known to exhibit potent activity against enzymes involved in cancer progression and inflammation.

The triazole moiety, a prominent pharmacophore in many drug candidates, contributes to the stability and bioavailability of the compound. Its three-membered ring structure introduces rigidity into the molecular framework, which can enhance binding affinity to biological targets. Moreover, triazoles have been shown to exhibit favorable metabolic profiles, reducing the likelihood of rapid degradation in vivo. These attributes make 4-Chloro-2-(1H-1,2,4-triazol-1-yl)-1,3-thiazole-5-carbaldehyde an attractive candidate for further exploration in drug development pipelines.

One particularly intriguing application of this compound is in the design of inhibitors targeting bacterial enzymes such as dihydrofolate reductase (DHFR). DHFR is essential for bacterial folate metabolism and is a validated therapeutic target for antibiotic development. The combination of the thiazole-triazole scaffold with an aldehyde group provides multiple opportunities for selective inhibition. Preclinical studies have suggested that derivatives of this compound exhibit promising activity against resistant bacterial strains by disrupting folate biosynthesis pathways.

Another area where this compound shows promise is in anti-inflammatory therapy. Chronic inflammation is associated with numerous diseases, including cardiovascular disorders and autoimmune conditions. The chloro-substituted thiazole core has been identified as a key structural element in molecules that modulate inflammatory cytokine production. By leveraging this scaffold, researchers have developed novel compounds that inhibit NF-κB signaling pathways, a central regulator of inflammatory responses. The aldehyde functionality further allows for derivatization into pharmacophores that interact with specific inflammatory mediators.

The synthesis of 4-Chloro-2-(1H-1,2,4-triazol-1-yl)-1,3-thiazole-5-carbaldehyde involves multi-step organic transformations that highlight its synthetic versatility. The reaction sequence typically begins with the functionalization of a pre-formed thiazole derivative followed by triazole ring formation via cycloaddition or condensation reactions. The introduction of the chloro group can be achieved through electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies underscore the compound's adaptability for further chemical manipulation.

In conclusion,4-Chloro-2-(1H-1,2,4-triazol-1-y)-1,3-thiazole -5-carbaldehyde (CAS No. 1512524 -62 -7) is a multifaceted molecule with significant potential in pharmaceutical research and development. Its unique structural features—comprising a chloro-substituted thiazole core, a triazole moiety, and an aldehyde group—make it a valuable building block for designing novel therapeutics targeting various diseases. Ongoing research continues to uncover new applications for this compound，underscoring its importance as both an intermediate and an active ingredient in next-generation drug candidates.